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Compound of Interest

Compound Name: Demethylmurrayanine
CAS No.: 123497-84-7
Cat. No.: B169625
Get Quote
. J

A Technical Guide for Bioassay Applications
Abstract & Technical Scope

Demethylmurrayanine (CAS: 123497-84-7) is a bioactive carbazole alkaloid isolated from
Murraya species (e.g., Murraya koenigii). It exhibits significant pharmacological potential,
including cytotoxic, anti-inflammatory, and antioxidant activities.[1][2][3] HowevVer, its lipophilic
nature and specific stability requirements pose challenges for reproducible bioassay data.

This application note provides a rigorous, standardized protocol for the preparation, storage,
and validation of Demethylmurrayanine stock solutions. Unlike generic "dissolve and use"
instructions, this guide emphasizes the thermodynamic stability of the solution and biological
compatibility, ensuring that the solvent vehicle does not interfere with sensitive cellular targets
(e.g., HL-60 apoptosis pathways).

Compound Profile & Physiochemical Properties[1][2][3]
[4][5][6][7][8]
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Before initiating solution preparation, verify the compound identity and properties. Accurate
molarity calculations depend on the precise molecular weight.

Property Specification

Common Name Demethylmurrayanine

IUPAC Name 1-hydroxy-9H-carbazole-3-carbaldehyde
CAS Number 123497-84-7

Molecular Formula C13HaNO:2

Molecular Weight 211.22 g/mol

Appearance Yellow powder

Solubility (Primary) DMSO (>10 mM), Acetone, Ethyl Acetate
Solubility (Secondary) Ethanol (Moderate), Water (Poor/Insoluble)

Light-sensitive; oxidation-prone at C-3 aldehyde

group

Stability

Solvent Selection Strategy: The "Why" Behind DMSO

For biological applications, Dimethyl Sulfoxide (DMSOQ) is the superior solvent choice over
ethanol or methanol for Demethylmurrayanine master stocks.

¢ Solubility Thermodynamics: The planar tricyclic carbazole structure requires a polar aprotic
solvent to disrupt intermolecular

stacking without donating protons that could shift the ionization state of the phenolic hydroxyl
group (C-1 position).

o Cryogenic Stability: DMSO has a high freezing point (19°C). When stored at -20°C, the
solution freezes solid, significantly reducing the rate of chemical degradation (oxidation of
the aldehyde) compared to ethanol, which remains liquid and allows diffusion-based
degradation.
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e Cellular Permeability: DMSO enhances the membrane permeability of lipophilic alkaloids,
ensuring the compound reaches intracellular targets (e.g., topoisomerase II).

Critical Constraint: Final DMSO concentration in cell culture must be kept

(v/v) to avoid solvent cytotoxicity.

Protocol: Preparation of 10 mM Master Stock

This protocol targets a 10 mM Master Stock. This concentration allows for easy serial dilution to
micromolar (

M) working ranges while keeping the solvent volume low.

Materials Required
e Demethylmurrayanine (High Purity >98%)

Anhydrous DMSO (Cell Culture Grade, stored with molecular sieves)

Amber glass vials (Borosilicate, screw cap with PTFE liner)

Analytical Balance (Precision

0.01 mg)

Vortex mixer and Sonicator bath

Step-by-Step Methodology
Step 1: Mass Calculation & Weighing To prepare 1.0 mL of a 10 mM stock:

e Action: Weigh approximately 2.1 - 2.2 mg of powder directly into a tared amber vial. Record
the exact mass (e.g.,

) to adjust the solvent volume.
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Step 2: Volume Adjustment (Gravimetric Correction) Do not simply add 1 mL. Adjust the DMSO
volume to achieve exactly 10 mM based on the actual mass weighed.

o Example: If you weighed 2.15 mag:

Step 3: Dissolution

Add the calculated volume of Anhydrous DMSO.

Vortex vigorously for 30 seconds.

Sonicate at room temperature (25°C) for 5 minutes.

o Note: If the solution warms up, allow it to cool to RT before use, as DMSO density
changes with temperature.

Visual Inspection: Hold the vial against a light source. The solution should be clear yellow
with no particulate matter.

Visualization: Workflow & Dilution Logic

The following diagrams illustrate the preparation workflow and the serial dilution strategy for a
standard ICso bioassay.
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Start: Solid Demethylmurrayanine

Weigh ~2.1 mg into Amber Vial
(Record Exact Mass)

;

Calculate DMSO Volume
V = (Mass / MW) * 100,000

Add DMSO + Vortex (30s)
Sonicate (5 min)

:Fail (Particulates)

Visual Check:
Clear Yellow Solution?

Aliquot & Store
-20°C (Dark)

Click to download full resolution via product page

Figure 1: Critical path for the preparation of a thermodynamically stable 10 mM Master Stock.

1:100 Dilution

Master Stock (in Media/Buffer)
10 mM (100% DMSO) =

100 puM (10% DMSO)

1:10 Dilution 1:100 Addition

Cell Culture Well
100 nM (0.01% DMSO)

Intermediate Working Solution

10 uM (1% DMSO)

Click to download full resolution via product page

Figure 2: Recommended dilution scheme to minimize DMSO shock to cells while maintaining

concentration accuracy.
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Quality Control & Stability Assurance

To ensure data integrity (Trustworthiness), validate your stock solution periodically.

A. UV-Vis Spectrophotometric Check

Carbazole alkaloids have characteristic absorption bands.
e Dilute the stock 1:1000 in Methanol (final 10

M).
e Scan from 220 nm to 400 nm.

e Acceptance Criteria: Distinct peaks should be observed (typically around 230-240 nm, 290-
300 nm). Loss of peak definition indicates oxidation of the aldehyde group.

B. Storage Conditions

o Temperature: -20°C (Long term), 4°C (Active use < 1 week).
o Container: Amber glass (prevents photodegradation).

e Hygroscopicity: DMSO is hygroscopic. Accumulation of water causes precipitation of the
lipophilic alkaloid. Always warm the vial to room temperature before opening to prevent
condensation.

Safety & Handling (MSDS Summary)

o Hazards: Demethylmurrayanine is an alkaloid; treat as potentially toxic and an irritant.
DMSO is a penetrant carrier—it will carry the alkaloid through skin and latex gloves.

o PPE: Nitrile gloves (double gloving recommended), lab coat, and safety glasses.

» Disposal: Dispose of as hazardous organic chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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